2-(1-Piperazinyl)-5-propylbenzenesulfonic acid hydrochloride

• Molecular Formula: C13H21ClN2O3S
• Molecular Weight: 320.84 g/mol
• IUPAC Name: 2-piperazin-1-yl-5-propylbenzenesulfonic acid;hydrochloride
• InChI: InChI=1S/C13H20N2O3S.ClH/c1-2-3-11-4-5-12(13(10-11)19(16,17)18)15-8-6-14-7-9-15;/h4-5,10,14H,2-3,6-9H2,1H3,(H,16,17,18);1H
• InChI Key: MHFJGJNPTRKRPO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)N2CCNCC2)S(=O)(=O)O.Cl

Description

2-(1-Piperazinyl)-5-propylbenzenesulfonic acid hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2O3S and its molecular weight is 320.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of 200 ml of ethyl alcohol and 185 ml of 1 N hydrochloric acid was added 50.0 g of 2-(1-piperazinyl)-5-n-propylbenzenesulfonic acid and the mixture was dissolved by heating. The mixture was condensed under reduced pressure, and precipitated crystals were washed with acetone and dried to give 51.46 g (yield: 95.4%) of the above title product.